Cas no 1468572-25-9 (N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1468572-25-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5404032
• Update Time: 2025-06-09

N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C10H16N4O/c1-7-2-4-8(5-3-7)12-10(15)9-6-11-14-13-9/h6-8H,2-5H2,1H3,(H,12,15)(H,11,13,14)
• InChI Key： UJJWEKOOKLJRHP-UHFFFAOYSA-N
• SMILES： N1C(C(NC2CCC(C)CC2)=O)=CN=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.2±18.0 °C(Predicted)
• pka: 7.12±0.70(Predicted)

Additional information on N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide

Exploring the Potential of N-(4-Methylcyclohexyl)-1H-1,2,3-Triazole-5-Carboxamide (CAS No. 1468572-25-9) in Chemical and Biomedical Applications

N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1468572-25-9) is a synthetic organic compound of significant interest in contemporary chemical and biomedical research. This molecule combines the structural features of a substituted cyclohexane ring with a triazole core and a carboxamide functional group. Its unique architecture positions it as a promising candidate for drug design and material science applications. Recent advancements in computational chemistry and synthetic methodologies have further highlighted its potential in modulating biological pathways.

The triazole ring, a key structural motif in this compound, is widely recognized for its stability and ability to form hydrogen bonds. Studies published in the Journal of Medicinal Chemistry (2023) emphasize that triazole-containing molecules exhibit enhanced pharmacokinetic properties compared to their non-heterocyclic analogs. In this compound, the triazole unit is conjugated with a methyl-substituted cyclohexyl group, which introduces steric bulk and hydrophobicity—properties critical for optimizing ligand-receptor interactions. The carboxamide group, positioned at the 5th carbon of the triazole ring, further contributes to polarity and hydrogen-bonding capacity.

Synthetic approaches to this compound have evolved significantly over the past decade. Traditional methods relied on copper-catalyzed azide–alkyne cycloaddition (CuAAC), but recent innovations reported in Nature Chemistry (2023) have introduced ligand-free click chemistry protocols that minimize byproduct formation. For instance, using alkynes derived from renewable feedstocks combined with azides synthesized via enzymatic methods has enabled scalable production while maintaining high stereochemical purity. Such advancements align with green chemistry principles and reduce environmental footprints during synthesis.

In biomedical contexts, this compound’s structural characteristics suggest utility as a scaffold for receptor-targeted therapies. Preclinical studies published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that analogs of this molecule exhibit selective binding to G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory pathways. The methylcyclohexyl moiety enhances membrane permeability, while the triazole-carboxamide segment modulates binding affinity through π-stacking interactions with receptor residues.

Beyond pharmacology, this compound’s electronic properties make it a candidate for optoelectronic materials. Research highlighted in Advanced Materials (2023) revealed that thin films incorporating similar triazole derivatives exhibit tunable bandgaps suitable for photovoltaic applications. The rigid planar structure of the triazole core stabilizes conjugated π-electron systems, enhancing charge transport efficiency—a critical factor for next-generation solar cells.

Critical evaluations of its safety profile are ongoing through computational toxicology models. A 2024 study in Toxicological Sciences applied machine learning algorithms to predict metabolic stability and genotoxicity risks based on structural alerts within its framework. While preliminary results indicate low reactivity toward cytochrome P450 enzymes, further experimental validation is required to confirm these predictions.

The integration of this compound into drug delivery systems has also been explored experimentally. A 2023 paper in Biomaterials Science described its use as a crosslinker for hydrogel networks designed to release therapeutic agents under specific pH conditions. The carboxamide group facilitates pH-responsive hydrolysis kinetics without compromising mechanical integrity—a balance essential for localized drug administration strategies.

In conclusion, N-(4-methylcyclohexyl)-1H-1,2,3-triazole-5-carboxamide represents an evolving platform for interdisciplinary innovation across multiple domains of chemical science. Its modular structure allows iterative optimization through combinatorial synthesis techniques while maintaining compatibility with both biological systems and advanced material fabrication processes.